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Executive Summary

Chromozym U (Benzoyl-f3-alanyl-glycyl-L-arginine-4-nitranilide acetate) is a synthetic

chromogenic substrate designed for the specific determination of Urokinase-type Plasminogen
Activator (uPA) activity.[1][2] Unlike macromolecular substrates (e.g., plasminogen) that require
coupled assays, Chromozym U allows for the direct kinetic measurement of uPA amidolytic
activity. Upon enzymatic cleavage, the substrate releases 4-nitraniline (pNA), a yellow
chromophore quantifiable at 405 nm. This guide provides a standardized framework for its
reconstitution, storage, and application in high-throughput drug screening and enzymatic
Kinetics.

Part 1: Chemical Identity & Physicochemical
Properties
Chemical Structure and Nomenclature

Chromozym U mimics the specific cleavage site of uPA's natural substrate, plasminogen. The
synthetic peptide sequence positions an Arginine residue at the P1 site, essential for serine
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protease recognition.
¢ Common Name: Chromozym U[2][3][4]
e Chemical Name: Benzoyl-
-alanyl-glycyl-L-arginine-4-nitranilide acetate
» Abbreviation: Bz-
-Ala-Gly-Arg-pNA

e CAS Number: 100-01-6 (Note: This often refers to the p-nitroaniline moiety; the specific
peptide salt is proprietary to Roche/Pentapharm but chemically defined as above).

Molecular Weight and Formula

e Molecular Weight (MW):586.6 Da (as the acetate salt)
e Empirical Formula:

(approximate for the salt form)

Solubility Profile

Chromozym U is a hydrophilic peptide salt, rendering it highly soluble in aqueous solvents.
e Solubility (Water): Soluble up to 20 mM in deionized water.
o Solubility (Buffers): Compatible with Tris-HCI, Phosphate, and Glycine buffers.

¢ Solvent Recommendation: Reconstitute initially in double-distilled water (ddH20) to create a
concentrated stock solution before diluting into the reaction buffer. Avoid reconstituting
directly in high-salt buffers to prevent potential "salting out” effects during long-term storage.

Part 2: Mechanism of Action

The assay relies on the amidolytic activity of Urokinase (EC 3.4.21.73). The enzyme hydrolyzes
the amide bond between the C-terminal Arginine and the 4-nitraniline group.
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Reaction Stoichiometry:

The rate of p-nitraniline formation is directly proportional to the enzymatic activity of uPA and is
monitored spectrophotometrically.

Visualization: Enzymatic Hydrolysis Pathway
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Figure 1: Mechanism of Chromozym U hydrolysis by Urokinase, yielding the detectable
chromophore pNA.

Part 3: Preparation & Storage Protocols[5]
Stock Solution Preparation

To ensure assay reproducibility, prepare a concentrated stock solution rather than weighing
small amounts for every experiment.

Weighing: Weigh 5.87 mg of Chromozym U powder.

Solubilization: Dissolve in 2.0 mL of sterile double-distilled water (ddH20).

Concentration: This yields a 5 mM stock solution.

Mixing: Vortex gently until the powder is completely dissolved. Avoid excessive foaming.

Storage and Stability[5]

o Lyophilized Powder: Stable at 2—8°C until the expiration date. Keep desiccated.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b12056430/docs?utm_src=pdf-body-img#technical-whitepaper-chromozym-u-physicochemical-properties-and-assay-optimization
https://www.benchchem.com/product/b12056430/docs?utm_src=pdf-body#technical-whitepaper-chromozym-u-physicochemical-properties-and-assay-optimization
https://www.benchchem.com/product/b12056430/docs?utm_src=pdf-body#technical-whitepaper-chromozym-u-physicochemical-properties-and-assay-optimization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056430?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Reconstituted Stock (5 mM):
o 2-8°C: Stable for approximately 4 weeks.[5][6]

o -20°C: Stable for 6 months. Aliquot into single-use volumes (e.g., 100 uL) to avoid freeze-
thaw cycles.

Part 4: Assay Application & Optimization
Standard Assay Protocol (Direct Method)

This protocol is optimized for a standard 1 cm cuvette or a 96-well microplate (adjust volumes
proportionally).

Reagents:

o Buffer: 50 mM Tris-HCI, pH 8.8, 0.1% PEG-8000 (or BSA) to prevent enzyme adsorption.
e Substrate: 5 mM Chromozym U stock.

o Sample: Urokinase solution (approx. 10—1000 IU/mL).

Workflow:

Pre-incubation: Pipette 0.10 mL of Urokinase sample and 0.80 mL of Buffer into the
cuvette/well. Incubate at 37°C for 5 minutes to reach thermal equilibrium.

Initiation: Add 0.10 mL of Chromozym U stock (Final concentration: 0.5 mM).

Measurement: Mix immediately and record absorbance at 405 nm for 5-10 minutes.

Calculation: Determine

from the linear portion of the curve.

Calculation of Activity

Activity (
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) is calculated using the extinction coefficient of p-nitraniline (

)

: Total reaction volume (mL)

: Volume of enzyme sample (mL)

: Light path length (cm) (1 cm for cuvettes; ~0.6 cm for 200 pL in 96-well plates)

Visualization: Assay Workflow
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Figure 2: Step-by-step workflow for the quantification of Urokinase activity using Chromozym
u.
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Part 5: Troubleshooting & Optimization

Issue

Possible Cause

Corrective Action

High Background Absorbance

Spontaneous hydrolysis of

substrate

Check stock solution quality. If

(blank), discard and prepare
fresh stock. Store at lower pH
(4-5) if keeping for long
periods, then dilute into assay
buffer.

Non-Linear Kinetics

Substrate depletion or Enzyme

instability

Dilute the enzyme sample.

Ensure

of substrate is consumed
during the measurement
window. Add BSA or PEG to
buffer to stabilize uPA.

Precipitation

High salt concentration or pH

shock

Dissolve Chromozym U in
water first, not directly in high-
salt buffer. Ensure assay pH is
within 8.2-8.8.

Low Sensitivity

Substrate concentration

The

for uPA/Chromozym U is
typically in the range of 0.2—
0.4 mM. Ensure final
concentration is saturating
(e.g., 0.5 mM).

References

¢ Roche CustomBiotech.Chromozym TRY and General Chromozym Properties. (General

reference for Chromozym family physicochemical handling).

¢ Sigma-Aldrich.Chromozym TH Product Information (Analogous handling for pNA substrates).

[5] (Provides extinction coefficients and buffer formulations).
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e ChemicalBook.Chromozym U Chemical Properties and Molecular Weight. (Confirmation of
MW 586.6 and chemical name).

» Selleckchem.Protease Assay Protocols and Buffer Conditions. (Buffer optimization for serine
proteases).

o National Institutes of Health (PubMed).Direct fluorescent and chromogenic assays for
urokinase. (Validation of direct substrate kinetics).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b12056430?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056430?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

